Thiamine Sulfate
Thiamine Sulfate
Brand Name:
Vulcanchem
CAS No.:
2380-61-2
VCID:
VC0117938
InChI:
InChI=1S/C12H16N4O4S2/c1-8-11(3-4-20-22(17,18)19)21-7-16(8)6-10-5-14-9(2)15-12(10)13/h5,7H,3-4,6H2,1-2H3,(H2-,13,14,15,17,18,19)
SMILES:
CC1=C(SC=[N+]1CC2=CN=C(N=C2N)C)CCOS(=O)(=O)[O-]
Molecular Formula:
C12H16N4O4S2
Molecular Weight:
344.404
Thiamine Sulfate
CAS No.: 2380-61-2
Cat. No.: VC0117938
Molecular Formula: C12H16N4O4S2
Molecular Weight: 344.404
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 2380-61-2 |
|---|---|
| Molecular Formula | C12H16N4O4S2 |
| Molecular Weight | 344.404 |
| IUPAC Name | 2-[3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-4-methyl-1,3-thiazol-3-ium-5-yl]ethyl sulfate |
| Standard InChI | InChI=1S/C12H16N4O4S2/c1-8-11(3-4-20-22(17,18)19)21-7-16(8)6-10-5-14-9(2)15-12(10)13/h5,7H,3-4,6H2,1-2H3,(H2-,13,14,15,17,18,19) |
| Standard InChI Key | DXANYXRZRNXGSC-UHFFFAOYSA-N |
| SMILES | CC1=C(SC=[N+]1CC2=CN=C(N=C2N)C)CCOS(=O)(=O)[O-] |
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